Cas no 1351634-17-7 (3-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-1-3-(trifluoromethyl)phenylurea)

• Product Name: 3-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-1-3-(trifluoromethyl)phenylurea
• CAS No: 1351634-17-7
• MF: C₁₈H₁₇F₃N₂O₂
• MW: 350.334995031357
• CID: 6451807
• PubChem ID: 71782220
• Update Time: 2025-10-30

3-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-1-3-(trifluoromethyl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 3-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-1-3-(trifluoromethyl)phenylurea
• 1-[(1-hydroxy-2,3-dihydroinden-1-yl)methyl]-3-[3-(trifluoromethyl)phenyl]urea
• 1351634-17-7
• AKOS024524512
• 1-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)-3-(3-(trifluoromethyl)phenyl)urea
• 3-[(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl]-1-[3-(trifluoromethyl)phenyl]urea
• VU0525559-1
• F5857-5679

• Inchi： 1S/C18H17F3N2O2/c19-18(20,21)13-5-3-6-14(10-13)23-16(24)22-11-17(25)9-8-12-4-1-2-7-15(12)17/h1-7,10,25H,8-9,11H2,(H2,22,23,24)
• InChI Key： IFCOKSFCKQKUPI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC(NCC1(C2C=CC=CC=2CC1)O)=O)(F)F

Computed Properties

• Exact Mass: 350.12421228g/mol
• Monoisotopic Mass: 350.12421228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.4Ų

Additional information on 3-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-1-3-(trifluoromethyl)phenylurea

Introduction to 3-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-1-3-(trifluoromethyl)phenylurea (CAS No. 1351634-17-7)

The compound 3-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-1-3-(trifluoromethyl)phenylurea, identified by its CAS number 1351634-17-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The structural motif combines a 1-hydroxy-2,3-dihydro-1H-inden core with a trifluoromethylphenylurea moiety, creating a unique pharmacophoric profile that may contribute to its biological activity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating fluorinated aromatic rings. The presence of a trifluoromethyl group in the phenyl ring is strategically important, as it is known to enhance metabolic stability and binding affinity in many drug candidates. This modification often improves the pharmacokinetic properties of molecules, making them more suitable for therapeutic use. The urea functional group further adds to the compound's complexity, offering multiple interaction points with biological targets.

Recent studies have highlighted the importance of indan derivatives in medicinal chemistry. The 1-hydroxy-2,3-dihydro-1H-inden scaffold is particularly intriguing due to its ability to adopt multiple conformations, which can influence its binding interactions with biological receptors. This flexibility makes it a valuable component in designing molecules with high specificity and efficacy. The combination of these structural features in 3-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-1-3-(trifluoromethyl)phenylurea suggests that it may exhibit unique pharmacological properties.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of novel therapeutic agents. Researchers have been exploring its utility in developing treatments for various diseases, including cancer and inflammatory disorders. The trifluoromethylphenylurea moiety is particularly noteworthy, as it has been shown to enhance the bioavailability and potency of several drug candidates. For instance, fluorinated analogs of urea-based compounds have demonstrated significant activity against enzymes involved in cancer cell proliferation.

The hydroxyindan core of the molecule also plays a crucial role in its biological activity. Hydroxylated indanes are known to interact with a variety of biological targets, including receptors and enzymes. This interaction can modulate signaling pathways involved in disease processes, making these compounds attractive for therapeutic development. The specific arrangement of atoms in 3-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-1-3-(trifluoromethyl)phenylurea may confer selectivity for certain biological processes, thereby reducing side effects associated with broader-spectrum drugs.

Advances in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. Molecular modeling studies on 3-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-1-3-(trifluoromethyl)phenylurea have revealed potential binding interactions with key enzymes and receptors relevant to various diseases. These predictions provide valuable insights into the compound's mechanism of action and guide further optimization efforts. By leveraging computational tools alongside experimental data, scientists can accelerate the discovery and development of novel therapeutics.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are particularly relevant in constructing the complex framework of this molecule. These synthetic strategies not only enhance efficiency but also allow for modifications that can improve pharmacological properties.

In conclusion, 3-(1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl-1-3-(trifluoromethyl)phenylurea (CAS No. 1351634-17-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing new treatments against various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in medicinal chemistry and drug development.